Cas no 993-70-4 (2-Butanone,3,4-dihydroxy-3-methyl-)

• Product name: 2-Butanone,3,4-dihydroxy-3-methyl-
• CAS No: 993-70-4
• MF: C₅H₁₀O₃
• MW: 118.1311
• CID: 797538
• PubChem ID: 10997012

2-Butanone,3,4-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3,4-dihydroxy-3-methyl-
• 2-Butanone, 3,4-dihydroxy-3-methyl- (7CI,8CI,9CI)
• 993-70-4
• SCHEMBL2650766
• ILAYTWAIZAKGGA-UHFFFAOYSA-N
• 2-Butanone,3,4-dihydroxy-3-methyl-(7ci,8ci,9ci)
• 3,4-dihydroxy-3-methylbutan-2-one

• Inchi： InChI=1S/C5H10O3/c1-4(7)5(2,8)3-6/h6,8H,3H2,1-2H3
• InChI Key： ILAYTWAIZAKGGA-UHFFFAOYSA-N
• SMILES： CC(=O)C(C)(CO)O

Computed Properties

• Exact Mass: 118.062994177g/mol
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-Butanone,3,4-dihydroxy-3-methyl-

测试